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Compound of Interest

Compound Name: PKUMDL-LC-101-D04

Cat. No.: B3026041

For Researchers, Scientists, and Drug Development Professionals

Introduction

PKUMDL-LC-101-D04 is an allosteric activator of glutathione peroxidase 4 (GPX4), a key
regulator of ferroptosis, a form of programmed cell death.[1][2][3] It has been shown to
increase GPX4 activity in both cell-free assays and cell extracts.[1][4][5] Specifically, at a
concentration of 20 pM, it enhances GPX4 activity to 150% of control levels in cell-free
systems, and a similar effect is observed at 61 pM in wild-type mouse embryonic fibroblast
(MEF) extracts.[1][3][4] Furthermore, PKUMDL-LC-101-D04 has demonstrated protective
effects against cholesterol hydroperoxide-induced cell death in MEFs at a concentration of 200
MM.[1][2][3] These properties make it a valuable tool for studying the role of GPX4 in various
physiological and pathological processes.

This document provides a detailed protocol for the preparation of a stock solution of PKUMDL-
LC-101-D04, intended for use in research and drug development applications.

Quantitative Data Summary

For ease of reference and calculation, the key chemical and physical properties of PKUMDL-
LC-101-D04 are summarized in the table below.
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Property Value Source
N-(2-aminoethyl)-4-
[[(cyclopentylamino)
Chemical Name thioxomethyl]lamino]- [1112]
benzenesulfonamide,
monohydrochloride
Synonyms GPX4-Activator-1d4 [4][5]
CAS Number 2143896-83-5 [11[2][4]
Molecular Formula C14H22N402S2 « HCI [1112]
Formula Weight 378.9 g/mol [1][2]
Purity >98% [1112]
Physical Form Crystalline solid [11[2]
Storage (Solid) -20°C [1][2]
Stability (Solid) > 4 years [1112]

Solubility

DMSO: 250.8 mg/mLEthanol:
212.78 mg/mLWater: 251.2

mg/mL

[4]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of PKUMDL-LC-101-D04 in

dimethyl sulfoxide (DMSO).

Materials

¢ PKUMDL-LC-101-D04 (crystalline solid)

e Anhydrous/molecular sieve-dried DMSO (Dimethyl Sulfoxide)

» Microcentrifuge tubes or amber glass vials
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Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Inert gas (e.g., argon or nitrogen), optional

Procedure

o Equilibration: Before opening, allow the vial of PKUMDL-LC-101-D04 to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of moisture onto the
compound.

e Weighing: Tare a sterile microcentrifuge tube or amber glass vial on a calibrated analytical
balance. Carefully weigh the desired amount of PKUMDL-LC-101-D04 solid into the tube.
For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.789 mg of the
compound.

Calculation:

o

Desired Concentration (C) = 10 mM = 0.010 mol/L

[¢]

Formula Weight (FW) = 378.9 g/mol

[¢]

Desired Volume (V) =1 mL=0.001L

[e]

Mass (m) = C x FW x V = 0.010 mol/L x 378.9 g/mol x 0.001 L = 0.003789 g = 3.789 mg

¢ Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous
DMSO to the tube containing the PKUMDL-LC-101-D04 solid. For the example above, add 1
mL of DMSO.

» Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.
Gentle warming (e.g., in a 37°C water bath for a few minutes) and/or sonication can be used
to aid dissolution if necessary.[6][7] Visually inspect the solution to ensure there are no
visible particles.
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 Inert Gas Purge (Optional but Recommended): To enhance stability, gently purge the
headspace of the tube with an inert gas like argon or nitrogen before tightly sealing the cap.

[1]

Labeling: Clearly label the tube with the compound name (PKUMDL-LC-101-D04),
concentration (10 mM), solvent (DMSO), and date of preparation.

Storage: Store the stock solution at -20°C or -80°C.[5] For long-term storage (up to 6
months), -80°C is recommended.[5] For shorter-term storage (up to 1 month), -20°C is
suitable.[5] It is advisable to aliquot the stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles.[5][7]

Safety Precautions

o« PKUMDL-LC-101-D04 is for research use only and not for human or veterinary use.[1]
This material should be considered hazardous until further information is available.[1]
Avoid ingestion, inhalation, and contact with eyes, skin, and clothing.[1]

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves, when handling this compound.

Wash hands thoroughly after handling.[1]
Consult the Safety Data Sheet (SDS) for complete safety information before use.[1]

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing PKUMDL-LC-101-D04 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
PKUMDL-LC-101-D04 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026041#how-to-prepare-pkumdl-lc-101-d04-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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